Cas no 2918843-68-0 ((2-Isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (2-Isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2918843-68-0
• MF: C₁₁H₁₃F₃OS
• MW: 250.280532598495
• CID: 6796424
• PubChem ID: 171366406
• Update Time: 2025-05-25

(2-Isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34784079
• 2918843-68-0
• (2-Isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane

• Inchi： 1S/C11H13F3OS/c1-7(2)15-9-6-8(11(12,13)14)4-5-10(9)16-3/h4-7H,1-3H3
• InChI Key： QJPWEEYEESUESE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(F)(F)F)=CC=1OC(C)C

Computed Properties

• Exact Mass: 250.06392069g/mol
• Monoisotopic Mass: 250.06392069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.5Ų

Additional information on (2-Isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane

Introduction to (2-Isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2918843-68-0)

Compound (2-Isopropoxy-4-(trifluoromethyl)phenyl(methyl)sulfane), identified by the CAS number 2918843-68-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfides, characterized by the presence of a sulfur atom bonded to two carbon atoms. The structural features of this molecule, particularly the isopropoxy and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The isopropoxy group, attached to the phenyl ring at the 2-position, introduces a branched alkyl chain that can influence the electronic and steric properties of the molecule. This group is known for its ability to enhance solubility in certain organic solvents and can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. On the other hand, the trifluoromethyl group at the 4-position of the phenyl ring is a well-known electron-withdrawing group that significantly affects the molecule's metabolic stability and bioavailability. This group is often incorporated into pharmaceuticals to improve their binding affinity to biological targets and to extend their half-life in vivo.

In recent years, there has been growing interest in the development of novel sulfide-based compounds for their potential applications in drug discovery and crop protection. The combination of the isopropoxy and trifluoromethyl groups in (2-isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane makes it an attractive candidate for further investigation. Researchers have been exploring its utility as a building block in the synthesis of more complex molecules, including heterocyclic compounds and biologically active agents.

The synthesis of (2-isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane involves multi-step organic transformations that highlight the compound's synthetic versatility. One common approach involves the reaction of 4-(trifluoromethyl)phenol with isopropyl bromide in the presence of a strong base, followed by methylation using methyl iodide or dimethyl sulfate. These reactions typically proceed via nucleophilic aromatic substitution mechanisms, where the strong base deprotonates the phenol oxygen, forming a nucleophilic phenoxide ion that displaces a leaving group on the isopropyl bromide.

The role of electronic effects in determining the reactivity of this compound cannot be overstated. The electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the aromatic ring at positions 2 and 6, making them more susceptible to electrophilic aromatic substitution reactions. This property has been exploited in various synthetic strategies to introduce additional functional groups onto the phenyl ring, expanding its utility as a pharmacophore.

The pharmacological potential of (2-isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane has been explored in several preclinical studies. Its structural motif suggests that it may interact with biological targets such as enzymes and receptors involved in metabolic pathways relevant to diseases like cancer and inflammation. For instance, sulfide derivatives have shown promise as inhibitors of polyketide synthases, which are critical enzymes in microbial secondary metabolism. The presence of both isopropoxy and trifluoromethyl groups may enhance its binding affinity to these targets by modulating electronic distributions and steric hindrance.

In agrochemical research, this compound has been investigated for its potential as a precursor to novel herbicides and fungicides. The structural features that make it interesting for pharmaceutical applications also contribute to its suitability for crop protection agents. For example, sulfides are known for their ability to disrupt essential enzymatic processes in pests and pathogens, making them effective against a broad spectrum of agricultural pests.

The impact of computational chemistry on the study of (2-isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane cannot be ignored. Advanced computational methods, such as density functional theory (DFT) calculations and molecular dynamics simulations, have provided valuable insights into its molecular structure, electronic properties, and interactions with biological targets. These computational studies have helped researchers predict potential drug-like properties, such as solubility, permeability, and metabolic stability, which are crucial for evaluating its suitability as a lead compound.

In conclusion, (2-isopropoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2918843-68-0) is a versatile organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, particularly the presence of both isopropoxy and trifluoromethyl groups, contribute to its reactivity and make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation drugs and crop protection agents.